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Compound of Interest

Compound Name: Calcium acrylate

Cat. No.: B1594391 Get Quote

Essential Safety & Handling Guide: Calcium
Acrylate
This guide provides crucial safety protocols and logistical information for the handling and

disposal of Calcium Acrylate (CAS No: 6292-01-9), designed for researchers, scientists, and

drug development professionals. Following these procedural steps is essential for ensuring

laboratory safety and minimizing risk.

Hazard Identification and Classification
Calcium acrylate is classified as a substance that causes serious eye irritation.[1] In its solid

form, it is a dust hazard, and appropriate measures must be taken to avoid inhalation and

contact.
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Hazard Class GHS Classification Signal Word Hazard Statement

Eye Irritation Category 2A Warning

H319 - Causes

serious eye

irritation[1]

Inhalation Not Classified -

May cause irritation to

the respiratory tract[1]

[2]

Skin Contact Not Classified -
May cause skin

irritation[1][2]

Ingestion Not Classified -
May be harmful if

swallowed[1]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure.

Emergency eye wash fountains and safety showers must be readily available in the immediate

vicinity of any potential exposure.[1]
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Protection Area Required PPE
Specifications & Best
Practices

Eye/Face Protection Chemical Goggles

Must conform to EN 166 (EU)

or NIOSH (US) standards.[3]

Contact lenses should not be

worn when handling this

chemical.[1]

Hand Protection
Neoprene or Nitrile Rubber

Gloves

Gloves must be inspected prior

to use.[3] Wash and dry hands

thoroughly after handling.[1]

Body Protection Protective Clothing

Wear suitable protective

clothing to prevent skin

contact.[1] For significant

contamination risk, fire/flame

resistant and impervious

clothing may be necessary.[3]

Respiratory Protection
NIOSH-certified Dust

Respirator

Required where exposure

through inhalation may occur,

such as when handling the

powder form.[1] Use in a well-

ventilated area is crucial.[3][4]

Operational Plan: Safe Handling Protocol
Adherence to a strict operational workflow is critical for safety. This protocol outlines the step-

by-step process for handling calcium acrylate from preparation through disposal.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal

Ensure proper ventilation
(fume hood, local exhaust)

Locate nearest safety shower
and eyewash station

Inspect all required PPE
for integrity

Don all required PPE:
Goggles, Gloves, Lab Coat

Handle in a designated area,
preferably a fume hood

Avoid dust formation;
do not breathe dust

Weigh and transfer carefully

Keep container tightly closed
when not in use

Decontaminate work surfaces

Remove PPE carefully

Wash hands thoroughly

Dispose of waste in a sealed,
labeled container

Store chemical in a cool, dry,
well-ventilated area away

from incompatible materials

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling Calcium Acrylate.
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Experimental Protocol: Step-by-Step Handling

Preparation:

Ensure the work area has adequate ventilation, such as a chemical fume hood or local

exhaust.[1][3]

Confirm the location and functionality of the nearest emergency eyewash station and

safety shower.[1]

Assemble all necessary PPE: chemical goggles, neoprene or nitrile gloves, and a lab coat.

[1] Inspect each item for damage.

Don all PPE before entering the handling area.

Handling:

Conduct all manipulations of calcium acrylate powder inside a fume hood to minimize

dust exposure.[1]

Avoid actions that could generate dust, such as vigorous scooping or pouring from a

height.

When weighing or transferring the substance, use appropriate tools to maintain control.

Keep the primary container tightly sealed when not in immediate use.[1]

Storage & Post-Handling:

Store calcium acrylate in a tightly closed, sealed container in a cool, dry, and well-

ventilated place.[1][3]

Keep away from heat, direct sunlight, and incompatible materials such as oxidizing

agents, phosphates, soluble carbonates, and sulfuric acid.[1]

After handling, decontaminate the work area.

Carefully remove PPE, avoiding contact with contaminated surfaces.
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Wash hands and other exposed areas thoroughly with mild soap and water.[1]

Emergency & Disposal Plans
Immediate and correct response to an emergency is critical. All personnel must be familiar with

these procedures before handling the chemical.

Accidental Release / Spill Personnel Exposure

EMERGENCY EVENT

Evacuate unnecessary
personnel

Remove victim from
exposure source

Ensure proper ventilation

Don appropriate PPE,
including respiratory protection

Contain spill with dikes
or absorbents

Sweep or shovel solid material
into a suitable container for disposal

Prevent entry into sewers
and public waters

EYES:
Immediately flush with water

for at least 15 minutes.
Remove contact lenses.
Seek medical attention.

SKIN:
Wash with plenty of

soap and water.
Remove contaminated clothing.

Seek medical attention.

INHALATION:
Move to fresh air.

If breathing is difficult,
give oxygen.

Seek medical advice.
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Caption: Emergency Response Protocol for Calcium Acrylate.

First-Aid Measures

In case of exposure, follow these immediate steps while seeking medical attention.

Exposure Route First-Aid Protocol

Eye Contact

Immediately flush eyes thoroughly with water for

at least 15 minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Get

medical advice/attention.[1]

Skin Contact

Remove contaminated clothing. Wash the

affected area with plenty of soap and water. Get

medical advice if irritation persists.[1][3]

Inhalation

Remove the victim to fresh air and keep them at

rest in a comfortable breathing position. If

feeling unwell, seek medical advice.[1][3]

Ingestion

Never give anything by mouth to an

unconscious person. Get medical

advice/attention.[1]

Accidental Release Measures

Evacuate: Evacuate unnecessary personnel from the spill area.[1]

Ventilate: Ensure the area is well-ventilated.

Protect: Do not attempt cleanup without suitable protective equipment, including respiratory

protection, gloves, and goggles.[1]

Contain: Prevent the spill from entering sewers or public waters.[1] Use dikes or absorbents

for containment if necessary.[1]
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Clean-up: Carefully sweep or shovel the spilled solid material into an appropriate, labeled

container for disposal.[1]

Disposal Plan

Chemical Waste: Dispose of calcium acrylate waste and residues at a licensed hazardous

waste disposal site.[1]

Contaminated Materials: Dispose of contaminated PPE and cleanup materials in the same

manner as the chemical waste.

Environmental Precaution: Do not dispose of waste into sewers or release it into the

environment.[1][2][3] All disposal must be done in accordance with local, state, and federal

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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